Cas no 80945-83-1 (2-chloro-1,3-benzothiazole-6-carbonitrile)

• Product name: 2-chloro-1,3-benzothiazole-6-carbonitrile
• CAS No: 80945-83-1
• MF: C₈H₃ClN₂S
• MW: 194.640818834305
• MDL: MFCD09743933
• CID: 60278
• PubChem ID: 21985859

2-chloro-1,3-benzothiazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzothiazole-6-carbonitrile
• 2-Chlorobenzo[d]thiazole-6-carbonitrile
• 2-chloro-1,3-benzothiazole-6-carbonitrile
• 2-Chloro-6-cyanobenzothiazole
• 2-CHLOROBENZOTHIAZOLE-6-CARBONITRIL
• 6-Benzothiazolecarbonitrile, 2-chloro-
• AKOS006331862
• DTXSID30621202
• CS-W019853
• DHBTVASVKVLZBJ-UHFFFAOYSA-N
• BCP27577
• 2-chlorobenzo[d]thiazole-6-carbonitrile;2-Chlorobenzothiazole-6-carbonitrile
• A15821
• MFCD09743933
• AM20041197
• SY034146
• 80945-83-1
• FS-2804
• EN300-3180922
• AC-27162
• SCHEMBL1032990
• FT-0649697
• J-509013
• 2-Chloro-6-benzothiazolecarbonitrile (ACI)
• BBL102206
• STL556005
• DB-000846

• MDL： MFCD09743933
• Inchi： 1S/C8H3ClN2S/c9-8-11-6-2-1-5(4-10)3-7(6)12-8/h1-3H
• InChI Key： DHBTVASVKVLZBJ-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(N=C(S2)Cl)=CC=1

Computed Properties

• Exact Mass: 193.97100
• Monoisotopic Mass: 193.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.51
• Melting Point: No data available
• Boiling Point: 336.6°C at 760 mmHg
• Flash Point: 157.367°C
• Refractive Index: 1.7
• PSA: 64.92000
• LogP: 2.82138

2-chloro-1,3-benzothiazole-6-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Inert atmosphere,2-8°C

2-chloro-1,3-benzothiazole-6-carbonitrile Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934200090

  Overview:

  2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles